Ketoprofen

Specification

• Description: Ketoprofen is an oxo monocarboxylic acid that consists of propionic acid substituted by a 3-benzoylphenyl group at position 2. It has a role as a non-steroidal anti-inflammatory drug, an antipyretic, an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor, an environmental contaminant, a xenobiotic and a drug allergen. It is a member of benzophenones and an oxo monocarboxylic acid. It derives from a propionic acid.; Ketoprofen, a propionic acid derivative, is a nonsteroidal anti-inflammatory agent (NSAIA) with analgesic and antipyretic properties.; Ketoprofen is a nonsteroidal antiinflammatory drug (NSAID) used in treatment of acute pain and chronic arthritis. Ketoprofen has been linked to a low rate of serum enzyme elevations during therapy and to rare instances of clinically apparent acute liver injury.; Ketoprofen is a natural product found in Homo sapiens with data available.; An IBUPROFEN-type anti-inflammatory analgesic and antipyretic. It is used in the treatment of rheumatoid arthritis and osteoarthritis.
• CAS No.: 1189508-77-7
• Molecular Formula: C16H14O3
• Molecular Weight: 258.29 g/mol
• IUPAC Name: (2S)-2-(3-benzoylphenyl)-3,3,3-trideuterio(313C)propanoic acid
• Standard InChI: InChI=1S/C16H14O3/c1-11(16(18)19)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11H,1H3,(H,18,19)/t11-/m0/s1/i1+1D3
• Standard InChI Key: DKYWVDODHFEZIM-HPZMRZLNSA-N
• Isomeric SMILES: [2H][13C]([2H])([2H])[C@@H](C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)C(=O)O
• SMILES: CC(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)C(=O)O
• Canonical SMILES: CC(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)C(=O)O